molecular formula C13H17Cl2NO3 B3937587 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-1,1-dimethylethyl)propanamide

2-(2,4-dichlorophenoxy)-N-(2-hydroxy-1,1-dimethylethyl)propanamide

Cat. No. B3937587
M. Wt: 306.18 g/mol
InChI Key: NGUDYNJHDNIKIJ-UHFFFAOYSA-N
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Description

2-(2,4-Dichlorophenoxy)propionic acid is an organic compound with the chemical formula C9H8Cl2O3 . It is a white solid with a distinctive chlorobenzene and ester odor . It has high thermal and chemical stability at room temperature .


Synthesis Analysis

2-(2,4-Dichlorophenoxy)propionic acid can be synthesized by esterifying 2,4-dichlorophenol with acrylic acid . The reaction occurs under basic conditions, with triethylamine or potassium carbonate often used as a catalyst .


Molecular Structure Analysis

The molecular structure of 2-(2,4-Dichlorophenoxy)propionic acid consists of a propionic acid group attached to a 2,4-dichlorophenol group . The molecular weight is 235.06 .


Physical And Chemical Properties Analysis

2-(2,4-Dichlorophenoxy)propionic acid has a density of 1.3965 (rough estimate), a melting point of 110-112°C (lit.), and a boiling point of 335.78°C (rough estimate) . It has a flash point of 164.5°C and is soluble in water at 829mg/L (25 ºC) . It is slightly soluble in chloroform and methanol .

Safety and Hazards

2-(2,4-Dichlorophenoxy)propionic acid is an organic compound and its toxicity and irritancy should be noted . Contact with skin and eyes may cause irritation or injury . During operation and storage, direct contact should be avoided . Appropriate personal protective equipment, such as gloves, goggles, and protective clothing, should be worn when using it . In case of accidental contact or inhalation, seek medical attention immediately .

properties

IUPAC Name

2-(2,4-dichlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17Cl2NO3/c1-8(12(18)16-13(2,3)7-17)19-11-5-4-9(14)6-10(11)15/h4-6,8,17H,7H2,1-3H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGUDYNJHDNIKIJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NC(C)(C)CO)OC1=C(C=C(C=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17Cl2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-dichlorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)propanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-(2,4-dichlorophenoxy)-N-(2-hydroxy-1,1-dimethylethyl)propanamide
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2-(2,4-dichlorophenoxy)-N-(2-hydroxy-1,1-dimethylethyl)propanamide
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